Cas no 61327-67-1 (pyrimidine, 2-(1-ethylpropyl)- (9ci))

pyrimidine, 2-(1-ethylpropyl)- (9ci) structure
61327-67-1 structure
Product name:pyrimidine, 2-(1-ethylpropyl)- (9ci)
CAS No:61327-67-1
MF:C9H14N2
MW:150.220861911774
CID:954332
PubChem ID:12343991

pyrimidine, 2-(1-ethylpropyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • pyrimidine, 2-(1-ethylpropyl)- (9ci)
    • 2-(Pentan-3-yl)pyrimidine
    • 61327-67-1
    • SCHEMBL12464828
    • Inchi: InChI=1S/C9H14N2/c1-3-8(4-2)9-10-6-5-7-11-9/h5-8H,3-4H2,1-2H3
    • InChI Key: BREIVKDLYHCPJZ-UHFFFAOYSA-N
    • SMILES: CCC(CC)C1=NC=CC=N1

Computed Properties

  • Exact Mass: 150.115698455g/mol
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.8Ų

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